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Before handling any chemical waste, it is imperative to consult the Safety Data Sheet (SDS) for

the specific compound. Always wear appropriate Personal Protective Equipment (PPE),

including safety glasses or goggles, impermeable gloves, and a lab coat.[1][2][3] All waste

handling and consolidation should be performed in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[2][4][5]

Nickel (Ni) Disposal Procedures
Nickel and its compounds present significant health risks. Nickel is a potent skin sensitizer, and

many of its compounds are classified as suspected or known carcinogens.[6][7][8] Chronic

inhalation can lead to respiratory issues.[5][7] Therefore, strict protocols must be followed for

waste management.

Step-by-Step Disposal Protocol
Hazard Identification and Segregation:

Identify all waste streams containing nickel. This includes pure nickel metal, nickel salts,

solutions, contaminated labware (pipette tips, gloves, wipes), and process residues.

Segregate nickel waste from all other chemical waste streams to prevent unintended

reactions. Store waste in a cool, dry, and well-ventilated area away from incompatible

materials like strong acids.[2][5]

Waste Collection and Labeling:
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Solid Waste: Collect solid nickel waste, such as powders, turnings, or contaminated

materials, in a clearly labeled, sealed, and durable container.[2][3] Avoid creating dust

when handling powders; use wet cleaning methods instead of dry sweeping.[5]

Aqueous/Liquid Waste: Collect liquid waste containing nickel compounds in a designated,

leak-proof container. The container must be compatible with the chemical nature of the

solution.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Nickel Waste"), and a description of the contents.

Final Disposal:

Nickel waste is generally considered hazardous waste.[9]

Never dispose of nickel compounds down the drain or in regular trash.[10]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[2][4] They will

ensure compliance with all federal, state, and local regulations, including the Resource

Conservation and Recovery Act (RCRA) in the United States.[11][12]

Quantitative Safety Data: Nickel
Parameter Value Issuing Organization

Permissible Exposure Limit

(PEL)
1 mg/m³ OSHA[1]

Threshold Limit Value (TLV) 1 mg/m³ ACGIH[1]

This data is for elemental yttrium and may vary for different compounds. Always consult the

specific SDS.
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Caption: Logical workflow for the safe disposal of nickel waste.

Yttrium (Y) Disposal Procedures
While many yttrium compounds are considered to have low toxicity, they still require careful

handling. Yttrium metal powder is flammable and can ignite spontaneously in air, especially
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when finely divided.[13][14] Inhalation of yttrium-containing dust may cause lung damage with

repeated exposure.[4][15]

A critical first step is to distinguish between non-radioactive yttrium and its radioactive isotopes,

such as Yttrium-90 (⁹⁰Y), which are used in medical applications and require specialized

radioactive waste disposal protocols.

Step-by-Step Disposal Protocol (Non-Radioactive
Yttrium)

Hazard Identification and Segregation:

Confirm the waste is non-radioactive. If there is any uncertainty, contact your Radiation

Safety Officer (RSO).

Identify all yttrium-containing waste streams.

Flammability Hazard: Pay special attention to yttrium metal powder. It must be stored

under an inert gas like argon or mineral oil to prevent ignition.[1]

Segregate yttrium waste from incompatible materials, particularly oxidizing agents, strong

acids, and moisture.[4]

Waste Collection and Labeling:

Solid Waste (Powder): Collect yttrium powder in a tightly-closed, properly labeled

container under an inert atmosphere if necessary.[1][4] Use non-sparking tools for

handling.[1][13] Spills should be cleaned up by sweeping or scooping, avoiding dust

formation.[1][13]

Solid Waste (Inert forms): Collect larger pieces of yttrium metal or stable, insoluble

compounds (like yttrium oxide) in a sealed, labeled container.

Liquid Waste: Collect solutions in a compatible, leak-proof container.

Labeling: All containers must be clearly labeled as "Hazardous Waste," with the full

chemical name ("Yttrium Waste") and a clear indication of any specific hazards (e.g.,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.cdhfinechemical.com/images/product/msds/51_1785536871_YTTRIUMMETALPOWDERCASNO7440-65-5MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.espimetals.com/index.php/msds/307-Yttrium%20Oxide
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


"Flammable Solid" for powders).

Final Disposal:

All yttrium waste must be disposed of in accordance with federal, state, and local

regulations.[1][2][13]

Do not dispose of yttrium waste in the standard trash or down the drain.[1][13]

Arrange for disposal through your institution's EHS department or a licensed hazardous

waste contractor.

Disposal of Radioactive Yttrium-90 (⁹⁰Y)
Waste contaminated with ⁹⁰Y must be managed as radioactive waste.

Segregation: All items (syringes, vials, gloves, bedding, etc.) that come into contact with ⁹⁰Y

must be segregated into designated radioactive waste containers.[16][17]

Shielding and Storage: Store waste in an appropriately shielded location to minimize

radiation exposure.

Decay-in-Storage: Yttrium-90 has a relatively short half-life (approximately 64 hours). Many

institutions manage this waste through decay-in-storage. After 10 half-lives, the material can

be surveyed, and if it is at background radiation levels, it can be disposed of as non-

radioactive waste (chemical or biohazardous, as appropriate).

Disposal: All handling and disposal must be done under the supervision of the Radiation

Safety Officer and in compliance with Nuclear Regulatory Commission (NRC) or equivalent

state agency regulations.[18]

Quantitative Safety Data: Yttrium
Parameter Value Issuing Organization

Permissible Exposure Limit

(PEL)
1 mg/m³ OSHA[1]

Threshold Limit Value (TLV) 1 mg/m³ ACGIH[1]
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This data is for elemental yttrium and may vary for different compounds. Always consult the

specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ameslab.gov [ameslab.gov]

2. Nickel - ESPI Metals [espimetals.com]

3. teck.com [teck.com]

4. nj.gov [nj.gov]

5. research.arizona.edu [research.arizona.edu]

6. nano.pitt.edu [nano.pitt.edu]

7. epa.gov [epa.gov]

8. the-eye.eu [the-eye.eu]

9. nes-ehs.com [nes-ehs.com]

10. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

11. data.energizer.com [data.energizer.com]

12. Resource Conservation and Recovery Act (RCRA) Laws and Regulations | US EPA
[rcrapublic.epa.gov]

13. Yttrium - ESPI Metals [espimetals.com]

14. cdhfinechemical.com [cdhfinechemical.com]

15. Yttrium Oxide - ESPI Metals [espimetals.com]

16. mpcphysics.com [mpcphysics.com]

17. uhbristol.nhs.uk [uhbristol.nhs.uk]

18. nrc.gov [nrc.gov]

To cite this document: BenchChem. [Essential Safety and Handling Precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577347#nickel-yttrium-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b577347?utm_src=pdf-custom-synthesis
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/221-Nickel
https://www.teck.com/media/Nickel_Pellets_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://research.arizona.edu/sites/default/files/UA%20Nickel%20Compounds%20SOP%20Template.docx
http://www.nano.pitt.edu/sites/default/files/MSDS/Metals/Ni-Nickel.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/nickle-compounds.pdf
https://the-eye.eu/public/Site-Dumps/campdivision.com/camp/Text%20Files/PDF/MSDS/Nickel.htm
https://nes-ehs.com/ehs-compliance/scrap-metal-determination-disposal/
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://data.energizer.com/pdfs/nimh_disp.pdf
https://rcrapublic.epa.gov/rcraonline/details.xhtml?rcra=11930
https://rcrapublic.epa.gov/rcraonline/details.xhtml?rcra=11930
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.cdhfinechemical.com/images/product/msds/51_1785536871_YTTRIUMMETALPOWDERCASNO7440-65-5MSDS.pdf
https://www.espimetals.com/index.php/msds/307-Yttrium%20Oxide
https://www.mpcphysics.com/wp-content/uploads/Y-90-Microspheres-Radiation-Safety-Inservice-Nuclear-Techs-10-6-2020.pdf
https://www.uhbristol.nhs.uk/media/4560394/sirt_v1.pdf
https://www.nrc.gov/waste
https://www.benchchem.com/product/b577347#nickel-yttrium-proper-disposal-procedures
https://www.benchchem.com/product/b577347#nickel-yttrium-proper-disposal-procedures
https://www.benchchem.com/product/b577347#nickel-yttrium-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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